4-Chloro-2,3,5,6-tetrafluorobenzoyl chloride
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves halogenation and functionalization of aromatic rings. For instance, the synthesis of 4-chloro-2,3,5-trifluorobenzoic acid from methyl 2,3,4,5-tetrafluorobenzoate through a multi-step process is described, which includes the establishment of the structure by various spectroscopic methods . Similarly, the synthesis of 4-sulpho-2,3,5,6-tetrafluorobenzoic acid from pentafluorobenzoic acid via oxidation is reported . These methods could potentially be adapted for the synthesis of "4-Chloro-2,3,5,6-tetrafluorobenzoyl chloride" by incorporating appropriate chlorination steps and conversion to the acyl chloride.
Molecular Structure Analysis
The molecular structure of related compounds is often determined using X-ray crystallography, NMR, MS, and elemental analysis . For example, the crystal structure of tri-n-butyltin 2,6-difluorobenzoate shows a macrocyclic tetramer with distorted trigonal bipyramidal geometries . These techniques could be used to analyze the molecular structure of "this compound" to confirm its geometry and electronic structure.
Chemical Reactions Analysis
The reactivity of similar compounds includes various substitution reactions. For instance, 4-sulpho-2,3,5,6-tetrafluorobenzoic acid reacts with different reagents to yield chlorinated, fluorinated, and sulfonated derivatives . These reactions are indicative of the potential reactivity of "this compound" in nucleophilic substitution reactions due to the presence of the acyl chloride functional group, which is highly reactive towards nucleophiles.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds can be inferred from their molecular structures and the presence of functional groups. For example, the presence of multiple fluorine atoms and a chloro substituent is likely to significantly affect the compound's polarity, boiling point, and chemical stability . The acyl chloride group in "this compound" would make it highly reactive, especially towards nucleophiles, and potentially useful for further chemical transformations.
Safety and Hazards
“4-Chloro-2,3,5,6-tetrafluorobenzoyl chloride” is classified as a combustible, corrosive hazardous material . It has a hazard classification of Eye Damage 1 and Skin Corrosion 1B . Precautionary measures include avoiding contact with skin and eyes, and using personal protective equipment such as dust masks, eyeshields, and gloves .
Mechanism of Action
Target of Action
4-Chloro-2,3,5,6-tetrafluorobenzoyl chloride is an acylating agent . It primarily targets a variety of nucleophiles, including amines, alcohols, and thiols . These targets play a crucial role in various biochemical reactions, serving as the reactive sites for the formation of amides, esters, or thioesters .
Mode of Action
The compound interacts with its targets (nucleophiles) through acylation . In this process, the this compound molecule binds to the nucleophile, resulting in the formation of a new covalent bond . This interaction leads to the formation of amides, esters, or thioesters .
Result of Action
The molecular and cellular effects of this compound’s action largely depend on the specific nucleophile it interacts with. The formation of amides, esters, or thioesters can lead to various downstream effects, potentially altering the function of biomolecules and influencing cellular processes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound is sensitive to moisture , which could affect its stability and reactivity. Furthermore, the pH of the environment could influence the compound’s reactivity with nucleophiles.
properties
IUPAC Name |
4-chloro-2,3,5,6-tetrafluorobenzoyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7Cl2F4O/c8-2-5(12)3(10)1(7(9)14)4(11)6(2)13 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCYRJFXGRNBBAF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)F)Cl)F)F)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7Cl2F4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00382535 | |
Record name | 4-Chloro-2,3,5,6-tetrafluorobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00382535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
145572-10-7 | |
Record name | 4-Chloro-2,3,5,6-tetrafluorobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00382535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.